4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4’-(Trifluoromethyl)spiro[cyclopropane-1,3’-indolin]-2’-one” is a compound that has been studied for its potential as an antitumor agent . It is a member of the spiro[cyclopropane-1,3’-indolin]-2’-one family of compounds, which are known for their bioactivity against cancer cells, microbes, and different types of diseases affecting the human body .
Synthesis Analysis
The synthesis of this compound involves the optimization of a cyclopropane-linked series based on a computational model of a PLK4 X-ray structure and SAR attained from the analogous alkene-linked series . The racemic cyclopropane-linked compounds showed PLK4 affinity and antiproliferative activity comparable to their alkene-linked congeners with improved physicochemical, ADME, and pharmacokinetic properties .
Molecular Structure Analysis
The molecular structure of “4’-(Trifluoromethyl)spiro[cyclopropane-1,3’-indolin]-2’-one” is characterized by a spirocycle fused at the C2 or C3 of the oxindole moiety . This structure forms the core building blocks of highly functionalized organic structures .
Chemical Reactions Analysis
The chemical reactions involved in the formation of this compound are based on the three-component reaction of 3-nitro-2-(trifluoromethyl)-2H-chromenes with azomethine ylides generated in situ from benzylamines and isatins .
Scientific Research Applications
- Epoxide Synthesis : Researchers have explored the visible-light-induced cycloaddition reaction of N-tosylhydrazones with trifluoromethyl ketones to synthesize trifluoromethyl(spiro)-epoxides bearing contiguous quaternary centers . These epoxides serve as important pharmacophores, potentially enhancing drug activity.
- Trifluoromethylation Reactions : The trifluoromethyl group plays a crucial role in pharmaceuticals, agrochemicals, and materials. Recent advances in trifluoromethylation of carbon-centered radical intermediates have implications for material design and functionalization .
- Metal-Free Trifluoromethylation of Indoles : A metal-free method enables the synthesis of 2-trifluoromethylindoles from indoles using CF3SO2Na. This selective introduction of trifluoromethyl at the C2 position provides a straightforward route to valuable building blocks .
Drug Discovery and Medicinal Chemistry
Materials Science
Organic Synthesis
Mechanism of Action
The mechanism of action of this compound is related to its affinity for Polo-like kinase 4 (PLK4), a unique member of the polo-like kinase family of serine-threonine kinases . PLK4 is a master regulator of centriole duplication that is important for maintaining genome integrity . Overexpression of PLK4 is found in several human cancers and is linked with a predisposition to tumorigenesis .
Future Directions
The future directions for the study of “4’-(Trifluoromethyl)spiro[cyclopropane-1,3’-indolin]-2’-one” could include further optimization of its synthesis process, more detailed investigation of its mechanism of action, and comprehensive evaluation of its safety and efficacy as a potential antitumor agent .
properties
IUPAC Name |
4-(trifluoromethyl)spiro[1H-indole-3,1'-cyclopropane]-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F3NO/c12-11(13,14)6-2-1-3-7-8(6)10(4-5-10)9(16)15-7/h1-3H,4-5H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJJZLLATCFMVDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C3=C(C=CC=C3NC2=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.